Cas no 891126-69-5 (2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 891126-69-5
• MF: C₂₂H₂₄ClN₃O₆
• MW: 461.895464897156
• CID: 6368228
• PubChem ID: 16821657
• Update Time: 2025-05-28

2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(4-chlorophenoxy)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-(4-chlorophenoxy)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024656111
• 891126-69-5
• F2517-0146

• Inchi： 1S/C22H24ClN3O6/c1-4-28-17-11-14(12-18(29-5-2)20(17)30-6-3)21-25-26-22(32-21)24-19(27)13-31-16-9-7-15(23)8-10-16/h7-12H,4-6,13H2,1-3H3,(H,24,26,27)
• InChI Key： FYKGDHFKOXNOBH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 461.1353632g/mol
• Monoisotopic Mass: 461.1353632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 891126-69-5)

The compound 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS No. 891126-69-5, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique oxadiazole core and triethoxyphenyl moiety, exhibits a range of biological activities that make it a subject of intense study. Researchers are particularly interested in its potential applications as a bioactive scaffold for drug development, owing to its structural versatility and interaction with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has surged, driven by the need for innovative therapeutic agents. The oxadiazole ring, a key feature of this compound, is known for its stability and ability to mimic peptide bonds, making it a valuable component in the design of enzyme inhibitors and receptor modulators. Additionally, the presence of the 4-chlorophenoxy and triethoxyphenyl groups enhances its lipophilicity, which is crucial for membrane permeability and bioavailability.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Preliminary studies suggest that derivatives of 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide may exhibit antiproliferative effects against certain cancer cell lines. This has led to a growing interest in exploring its mechanism of action, particularly its interaction with cellular pathways involved in apoptosis and cell cycle regulation. Researchers are also investigating its potential as a multi-targeted agent, which could offer advantages over traditional single-target therapies.

Another area of interest is the compound's applicability in neurodegenerative disease research. The oxadiazole scaffold has been linked to neuroprotective properties, and modifications to the triethoxyphenyl group could further enhance its ability to cross the blood-brain barrier. This makes CAS No. 891126-69-5 a promising candidate for the development of treatments for conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide involves multi-step reactions that highlight the importance of regioselective and stereoselective control. The compound's complex structure requires careful optimization of reaction conditions to achieve high yields and purity. This has led to the development of innovative synthetic methodologies, which are often discussed in academic forums and patent literature.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on minimizing the environmental impact of chemical synthesis, and 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide is no exception. Efforts are underway to develop more sustainable routes for its production, including the use of catalytic methods and biodegradable solvents.

In conclusion, 2-(4-chlorophenoxy)-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 891126-69-5) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features and diverse biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to unfold, this compound is likely to remain a focal point in the quest for innovative and effective treatments for a range of diseases.